Cas no 84123-04-6 (Ethanone,1-(4-methyl-2-nitro-1H-imidazol-5-yl)-)

• Product name: Ethanone,1-(4-methyl-2-nitro-1H-imidazol-5-yl)-
• CAS No: 84123-04-6
• MF: C₆H₇N₃O₃
• MW: 169.13808
• CID: 707065
• PubChem ID: 12830385

Ethanone,1-(4-methyl-2-nitro-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-methyl-2-nitro-1H-imidazol-5-yl)-
• Ethanone, 1-(5-methyl-2-nitro-1H-imidazol-4-yl)- (9CI)
• 84123-04-6
• Ethanone,1-(5-methyl-2-nitro-1H-imidazol-4-yl)-(9ci)

• Inchi： InChI=1S/C6H7N3O3/c1-3-5(4(2)10)8-6(7-3)9(11)12/h1-2H3,(H,7,8)
• InChI Key： GHUALMJETKJFFF-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(N1)[N+](=O)[O-])C(=O)C

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.6Ų